Cas no 83285-42-1 (1(3H)-ISOBENZOFURANONE, 3-ETHENYL-)

1(3H)-ISOBENZOFURANONE, 3-ETHENYL- structure
83285-42-1 structure
Product Name:1(3H)-ISOBENZOFURANONE, 3-ETHENYL-
CAS No:83285-42-1
MF:C10H8O2
MW:160.169322967529
CID:3173820
PubChem ID:18515491
Update Time:2025-04-21

1(3H)-ISOBENZOFURANONE, 3-ETHENYL- Chemical and Physical Properties

Names and Identifiers

    • 1(3H)-ISOBENZOFURANONE, 3-ETHENYL-
    • ethenylphthalide
    • 3-vinyl-phthalide
    • 3-vinyl-3H-isobenzofuran-1-one
    • 3-vinyl-2-benzofuran-1(3H)-one
    • SCHEMBL631497
    • BCIXCJIKSNDNBL-UHFFFAOYSA-N
    • 3-ethenyl-1,3-dihydro-2-benzofuran-1-one
    • 83285-42-1
    • Inchi: 1S/C10H8O2/c1-2-9-7-5-3-4-6-8(7)10(11)12-9/h2-6,9H,1H2
    • InChI Key: BCIXCJIKSNDNBL-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2C1C=C)=O

Computed Properties

  • Exact Mass: 160.052429494g/mol
  • Monoisotopic Mass: 160.052429494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 26.3Ų
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